Cas no 2138382-17-7 (2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one)

2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a 4-aminophenyl group at the 2-position and a 3-methylbutyl substituent at the 6-position, contributing to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of both amino and alkyl functionalities enhances its versatility in further chemical modifications. Its stable dihydropyrimidinone core offers a robust scaffold for medicinal chemistry research, making it valuable for exploratory studies in drug discovery and development.
2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one structure
2138382-17-7 structure
Product Name:2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
CAS No:2138382-17-7
MF:C15H19N3O
MW:257.330863237381
CID:5890343
PubChem ID:165487482
Update Time:2025-06-29

2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2138382-17-7
    • EN300-768243
    • 2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
    • 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
    • Inchi: 1S/C15H19N3O/c1-10(2)3-8-13-9-14(19)18-15(17-13)11-4-6-12(16)7-5-11/h4-7,9-10H,3,8,16H2,1-2H3,(H,17,18,19)
    • InChI Key: NEXRWWDHOJDXND-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CCC(C)C)N=C(C2C=CC(=CC=2)N)N1

Computed Properties

  • Exact Mass: 257.152812238g/mol
  • Monoisotopic Mass: 257.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.5Ų

2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-768243-1.0g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
1.0g
$785.0 2024-05-22
Enamine
EN300-768243-0.05g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
0.05g
$660.0 2024-05-22
Enamine
EN300-768243-0.1g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
0.1g
$691.0 2024-05-22
Enamine
EN300-768243-0.25g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
0.25g
$723.0 2024-05-22
Enamine
EN300-768243-0.5g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
0.5g
$754.0 2024-05-22
Enamine
EN300-768243-2.5g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
2.5g
$1539.0 2024-05-22
Enamine
EN300-768243-5.0g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
5.0g
$2277.0 2024-05-22
Enamine
EN300-768243-10.0g
2-(4-aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
2138382-17-7 95%
10.0g
$3376.0 2024-05-22

Additional information on 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one

Introduction to 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2138382-17-7)

2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by the CAS number 2138382-17-7, belongs to the dihydropyrimidine class, which is well-documented for its role in synthesizing biologically active molecules. The presence of both an amine group and a tertiary butyl substituent in its structure contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

The structural motif of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one incorporates a phenyl ring linked to an amine functionality at the 2-position, while the 6-position is substituted with a 3-methylbutyl group. This arrangement not only enhances the compound's solubility and metabolic stability but also provides multiple sites for interactions with biological targets. Such structural features are particularly valuable in medicinal chemistry, where modulating physicochemical properties can significantly influence drug efficacy and pharmacokinetics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the amine group at the phenyl ring can engage in hydrogen bonding with polar residues in protein targets, while the bulky 3-methylbutyl side chain may contribute to hydrophobic interactions. These insights have guided the design of analogs with improved binding profiles, underscoring the importance of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one as a scaffold for drug development.

In the realm of pharmacological research, dihydropyrimidines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific configuration of CAS No. 2138382-17-7 aligns well with these therapeutic areas due to its ability to modulate enzyme activity through precise steric and electronic interactions. For instance, modifications at the 4-position of the dihydropyrimidine core have been shown to enhance inhibitory effects on certain enzymes implicated in cancer progression. This has prompted investigations into its derivatives as lead compounds for novel therapeutic strategies.

The synthesis of 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include condensation reactions to form the dihydropyrimidine ring followed by functionalization at the 2- and 6-positions. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, reducing waste and improving yields. Such sustainable approaches are increasingly integral to modern pharmaceutical manufacturing, ensuring that compounds like this one can be produced efficiently without compromising environmental standards.

Preclinical studies have begun to explore the pharmacological properties of CAS No. 2138382-17-7, revealing promising results in vitro and in vivo. Notably, its interaction with target proteins suggests potential therapeutic benefits in conditions such as neurodegenerative disorders and autoimmune diseases. The compound's ability to cross cell membranes due to its lipophilic nature further enhances its appeal as a drug candidate. Ongoing research aims to elucidate its exact mechanism of action and identify any off-target effects that might influence its clinical utility.

The role of computational tools in analyzing molecular interactions cannot be overstated when discussing compounds like 2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule interacts with biological systems at an atomic level. These findings are critical for designing next-generation analogs with enhanced specificity and reduced toxicity. By leveraging such technologies, researchers can accelerate the drug discovery process significantly.

The future prospects for CAS No. 2138382-17-7 are bright, with several ongoing clinical trials investigating its derivatives as potential treatments for various diseases. The flexibility inherent in its molecular structure allows for extensive modifications without losing core pharmacological activity. This adaptability makes it an attractive platform for medicinal chemists seeking novel therapeutics targeting complex biological pathways.

In conclusion,2-(4-Aminophenyl)-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2138382-17-7) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of functional groups and favorable physicochemical properties positions it as a key player in future drug development efforts aimed at addressing unmet medical needs.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.